Cas no 1158633-14-7 (N-(2-Furylmethyl)-2-propyn-1-amine Hydrochloride)

• Product Name: N-(2-Furylmethyl)-2-propyn-1-amine Hydrochloride
• CAS No: 1158633-14-7
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD06800781
• CID: 1072439
• PubChem ID: 17332760
• Update Time: 2025-04-20

N-(2-Furylmethyl)-2-propyn-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Furan-2-ylmethyl-prop-2-ynyl-amine hydrochloride
• AKOS015848351
• N-Methyl-N-(prop-2-yn-1-yl)furan-2-amine hydrochloride
• N-2-Propyn-1-yl-2-furanmethanamine hydrochloride
• MFCD06800781
• EN300-56993
• CS-0368085
• G29285
• Z951367730
• 1158633-14-7
• BS-37337
• N-(furan-2-ylmethyl)prop-2-yn-1-amine;hydrochloride
• (furan-2-ylmethyl)(prop-2-yn-1-yl)amine hydrochloride
• N-(2-Furylmethyl)-2-propyn-1-amine hydrochloride
• N-(2-Furylmethyl)-2-propyn-1-amine HCl
• [(furan-2-yl)methyl](prop-2-yn-1-yl)amine hydrochloride
• Furan-2-ylmethyl-prop-2-ynyl-aminehydrochloride
• N-(2-Furylmethyl)-2-propyn-1-amine Hydrochloride

• MDL： MFCD06800781
• Inchi： 1S/C8H9NO.ClH/c1-2-5-9-7-8-4-3-6-10-8;/h1,3-4,6,9H,5,7H2;1H
• InChI Key： WKLVLWOYZDSEMY-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1CNCC#C

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Melting Point: 128-130 °C

N-(2-Furylmethyl)-2-propyn-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)